![molecular formula C9H13NO B6233892 [3-(propan-2-yl)pyridin-4-yl]methanol CAS No. 1893917-39-9](/img/no-structure.png)
[3-(propan-2-yl)pyridin-4-yl]methanol
Overview
Description
“[3-(propan-2-yl)pyridin-4-yl]methanol” is a chemical compound with a molecular weight of 151.21 . It is a liquid at room temperature . The compound is also known as [2-(propan-2-yl)pyridin-4-yl]methanol .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, an efficient copper-catalyzed synthesis of pyridin-2-yl-methanones from pyridin-2-yl-methanes through a direct Csp3-H oxidation approach with water under mild conditions has been described .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 151.21 .Scientific Research Applications
[3-(propan-2-yl)pyridin-4-yl]methanol has been studied for its potential use in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals and biochemicals. It has also been used in the synthesis of novel compounds for use in medicinal chemistry, biochemistry, and pharmacology. Additionally, this compound has been used in the synthesis of fluorescent probes for use in bioimaging and drug delivery studies.
Mechanism of Action
The exact mechanism of action of [3-(propan-2-yl)pyridin-4-yl]methanol is not yet fully understood. However, it is believed that the compound acts by binding to certain proteins and enzymes, altering their structure and function. This may lead to changes in the activity of the proteins and enzymes, which can then cause changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have suggested that it may have anti-inflammatory and anti-bacterial properties, as well as potential anti-cancer activities. Additionally, this compound has been shown to modulate the activity of certain enzymes and proteins involved in cell signaling pathways, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of [3-(propan-2-yl)pyridin-4-yl]methanol in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it can easily be synthesized from readily available starting materials. Additionally, its structure is relatively simple and can be easily modified for different applications. However, due to its relatively low solubility in water, this compound may not be suitable for some types of experiments.
Future Directions
There are several potential future directions for research on [3-(propan-2-yl)pyridin-4-yl]methanol. These include further studies on its mechanism of action, as well as its potential applications in drug development, biochemistry, and medicinal chemistry. Additionally, further research could be conducted to determine the effects of this compound on different cell types and tissues. Finally, this compound could be further investigated for its potential use in bioimaging and drug delivery studies.
Synthesis Methods
The synthesis of [3-(propan-2-yl)pyridin-4-yl]methanol can be achieved through a base-catalyzed reaction of pyridine with propan-2-ol. In this reaction, the hydroxide ion acts as a nucleophile, attacking the electrophilic carbon atom of the propan-2-ol. This results in the formation of an alkoxide intermediate, which is then protonated by the pyridine to form this compound. The reaction is typically carried out at room temperature and is usually complete within several hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(propan-2-yl)pyridin-4-yl]methanol involves the reaction of 3-(propan-2-yl)pyridine with formaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "3-(propan-2-yl)pyridine", "Formaldehyde", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 3-(propan-2-yl)pyridine in a suitable solvent such as ethanol or methanol.", "Step 2: Add formaldehyde to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir for several more hours.", "Step 4: Quench the reaction with water and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 5: Purify the product by column chromatography or recrystallization to obtain [3-(propan-2-yl)pyridin-4-yl]methanol as a white solid." ] } | |
CAS RN |
1893917-39-9 |
Molecular Formula |
C9H13NO |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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